Cas no 81850-98-8 (Pyridine, 2-[(phenylsulfinyl)methyl]-)

• Product Name: Pyridine, 2-[(phenylsulfinyl)methyl]-
• CAS No: 81850-98-8
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 702794
• PubChem ID: 12760225
• Update Time: 2025-04-19

Pyridine, 2-[(phenylsulfinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(phenylsulfinyl)methyl]-
• 2-(benzenesulfinylmethyl)pyridine
• SCHEMBL11253725
• 81850-98-8
• DTXSID50509194
• 2-[(Benzenesulfinyl)methyl]pyridine

• Inchi： 1S/C12H11NOS/c14-15(12-7-2-1-3-8-12)10-11-6-4-5-9-13-11/h1-9H,10H2
• InChI Key： VOLUOKCWFYPQDZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 217.05613515g/mol
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides